Cas no 2413847-55-7 (rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 2413847-55-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6270305
• PubChem ID: 165891734
• Update Time: 2025-05-19

rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7353847
• 2413847-55-7
• rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C12H21NO3/c1-10(2,3)16-9(15)13-6-11(4)5-12(11,7-13)8-14/h14H,5-8H2,1-4H3/t11-,12+/m1/s1
• InChI Key： HHKZWLUOCDGBQA-NEPJUHHUSA-N
• SMILES： OC[C@]12CN(C(=O)OC(C)(C)C)C[C@@]1(C)C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

Rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

The compound rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate with CAS No. 2413847-55-7 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic amino acids, which are known for their unique structural features and potential applications in drug discovery and development.

Structural Insights and Synthesis

The molecule's structure is characterized by a bicyclic framework, specifically a 3-azabicyclo[3.1.0]hexane system, which is a derivative of the naturally occurring amino acid proline. The presence of the tert-butyl group as a carboxylate ester introduces steric bulk, potentially influencing the compound's stability and bioavailability. The stereochemistry at the 1R and 5R positions is critical, as it determines the spatial arrangement of the substituents and can significantly impact the compound's interactions with biological targets.

Recent advancements in synthetic methodology have enabled the efficient construction of this complex bicyclic structure. Researchers have employed strategies such as ring-closing metathesis and stereoselective alkylation to assemble the core framework. These methods not only enhance the yield but also ensure high enantiomeric purity, which is essential for studying the compound's biological activity.

Pharmacological Properties and Applications

Studies on rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate have revealed its potential as a modulator of various biological pathways. For instance, it has been shown to exhibit inhibitory activity against certain enzymes involved in metabolic disorders, making it a promising lead compound for drug development.

In addition to its enzymatic activity, this compound has demonstrated selectivity towards specific receptors, highlighting its potential in treating conditions such as inflammation and neurodegenerative diseases. Preclinical studies have also explored its pharmacokinetic profile, with results indicating favorable absorption and distribution properties.

Latest Research Findings

Recent research has focused on understanding the molecular mechanisms underlying the compound's bioactivity. Utilizing advanced computational techniques such as molecular docking and dynamics simulations, scientists have gained insights into how this compound interacts with its target proteins at the atomic level.

Moreover, collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs with improved potency and selectivity. These findings underscore the importance of this compound as a valuable tool in chemical biology and drug discovery.

Conclusion

In summary, rac-tert-butyl (1R,5R)-1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a significant advancement in the field of organic synthesis and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a key player in the development of novel therapeutic agents.

As research continues to unfold, this compound will undoubtedly contribute to our understanding of complex biological systems and pave the way for innovative treatments in various therapeutic areas.